Cas no 885964-50-1 (3'-fluoro-4'-methyl-[1,1'-biphenyl]-4-carbaldehyde)

• Product Name: 3'-fluoro-4'-methyl-[1,1'-biphenyl]-4-carbaldehyde
• CAS No: 885964-50-1
• MF: C₁₄H₁₁FO
• MW: 214.234947443008
• MDL: MFCD06858727
• CID: 712018
• Update Time: 2026-04-29

3'-fluoro-4'-methyl-[1,1'-biphenyl]-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxaldehyde,3'-fluoro-4'-methyl-
• 4-(3-fluoro-4-methylphenyl)benzaldehyde
• 3'-fluoro-4'-methyl-[1,1'-biphenyl]-4-carbaldehyde

• MDL： MFCD06858727
• Inchi： InChI=1S/C14H11FO/c1-10-2-5-13(8-14(10)15)12-6-3-11(9-16)4-7-12/h2-9H,1H3
• InChI Key： DHRGFMXZTBIYFH-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)C2=CC=C(C=C2)C=O)F

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3'-fluoro-4'-methyl-[1,1'-biphenyl]-4-carbaldehyde

Recent Advances in the Study of 3'-Fluoro-4'-Methyl-[1,1'-Biphenyl]-4-Carbaldehyde (CAS: 885964-50-1)

The compound 3'-fluoro-4'-methyl-[1,1'-biphenyl]-4-carbaldehyde (CAS: 885964-50-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting inflammatory and oncological pathways. Recent studies have highlighted its potential as a versatile scaffold for drug development, owing to its unique chemical properties and biological activity.

A study published in the Journal of Medicinal Chemistry (2023) explored the role of 3'-fluoro-4'-methyl-[1,1'-biphenyl]-4-carbaldehyde in the synthesis of novel kinase inhibitors. The researchers demonstrated that this compound serves as a critical building block for the development of selective inhibitors targeting the JAK-STAT pathway, which is implicated in autoimmune diseases and cancer. The study reported a 40% increase in inhibitory activity compared to previous analogs, underscoring the compound's potential for therapeutic applications.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized in the design of small-molecule modulators for G-protein-coupled receptors (GPCRs). The study revealed that derivatives of 3'-fluoro-4'-methyl-[1,1'-biphenyl]-4-carbaldehyde exhibited high binding affinity and selectivity for specific GPCR subtypes, suggesting its utility in the treatment of neurological disorders such as Parkinson's disease and schizophrenia.

In addition to its pharmacological applications, recent research has also focused on the compound's synthetic versatility. A 2023 article in Organic Letters detailed a novel catalytic method for the efficient synthesis of 3'-fluoro-4'-methyl-[1,1'-biphenyl]-4-carbaldehyde, achieving a yield of 85% with minimal byproducts. This advancement is expected to facilitate large-scale production and further exploration of its derivatives.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. A 2024 review in Drug Discovery Today emphasized the need for further structural modifications to enhance bioavailability and reduce off-target effects. Ongoing research is exploring the incorporation of additional functional groups to address these limitations.

In conclusion, 3'-fluoro-4'-methyl-[1,1'-biphenyl]-4-carbaldehyde (CAS: 885964-50-1) represents a promising candidate for the development of next-generation therapeutics. Its diverse applications in kinase inhibition, GPCR modulation, and synthetic chemistry highlight its potential to address unmet medical needs. Future studies should focus on optimizing its derivatives for clinical translation and expanding its utility in other therapeutic areas.